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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl methylmalonate (CAS No. 609-08-5) is a versatile ester that serves as a valuable

ingredient and synthetic intermediate in the fragrance industry. Its characteristic faint, pleasant,

and fruity aroma makes it a desirable component in various fragrance formulations. Beyond its

direct contribution to scent profiles, its chemical structure allows for its use as a building block

in the synthesis of more complex aroma chemicals. These notes provide an overview of its

applications, relevant physicochemical and olfactory properties, and detailed protocols for its

use and analysis.

Physicochemical and Olfactory Properties
While detailed olfactory data for diethyl methylmalonate is not extensively documented in

public literature, data for the closely related and structurally similar compound, diethyl

malonate, provides a strong indication of its scent profile and performance. A compound

synthesized from diethyl malonate has been described as having a fruity odor with apple, pear,

and musky notes.[1] The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Diethyl Methylmalonate
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Property Value

Molecular Formula C₈H₁₄O₄

Molecular Weight 174.19 g/mol

Appearance Colorless clear liquid

Specific Gravity 1.021–1.025 @ 20°C

Refractive Index 1.411–1.415 @ 20°C

Boiling Point 199–201°C @ 760 mmHg

Flash Point 77.00°C (170.00°F)

Vapor Pressure 0.264 mmHg @ 25°C (estimated)

Solubility Soluble in alcohol

Table 2: Olfactory Properties of the Structurally Similar Diethyl Malonate

Property Value

Odor Profile
Sweet, fruity, green apple, pineapple, winey-

estery.[2][3]

Typical Use Level in Perfume
0.08% - 6.2%, with recommendations up to

10%.[2]

Tenacity on Blotter Approximately 4 hours.[2]

Applications in Fragrance Formulations
Diethyl methylmalonate is primarily utilized in fragrance compositions to impart a fresh, fruity

character. Its profile is particularly suited for:

Fruity Accords: Enhancing apple, pear, and other non-citrus fruit notes.

Top Note Modification: Providing a bright and uplifting opening to a fragrance.

Floral Bouquets: Adding a subtle fruity nuance to white floral and rose compositions.
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Synthetic Intermediate: Acting as a precursor in the synthesis of novel fragrance molecules

through reactions such as alkylation and condensation.

Experimental Protocols
Protocol for Creating a Model Fruity-Floral Accord
This protocol describes the creation of a simple fragrance accord, which is a balanced blend of

a few notes that form a unified scent impression. This model demonstrates how diethyl
methylmalonate can be used to introduce a fruity character.

Materials:

Diethyl methylmalonate

Phenethyl alcohol (rose, floral)

Hedione® (jasmine, diffusive floral)

Galaxolide® (musk, fixative)

Perfumer's alcohol (95% ethanol, denatured)

Glass beakers and stirring rods

Digital scale (0.001g precision)

Scent strips

Procedure:

Prepare Dilutions: For ease of blending, it is advisable to pre-dilute the raw materials in

perfumer's alcohol. A 10% dilution is a common starting point.

Establish the Core: Begin by creating the floral heart of the accord. In a beaker, combine:

Phenethyl alcohol: 4 parts

Hedione®: 2 parts
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Introduce the Fruity Note: Carefully add diethyl methylmalonate to the floral base. Start

with a small amount and incrementally increase, evaluating the blend at each step using a

scent strip. A starting point could be:

Floral Base: 6 parts

Diethyl methylmalonate (10% dilution): 1 part

Add a Fixative: To enhance the longevity of the accord, introduce a musk like Galaxolide®.

Current Blend: 7 parts

Galaxolide® (10% dilution): 2 parts

Evaluation and Maturation:

Dip a scent strip into the final blend. Evaluate the initial impression (top note), the scent

after a few minutes (heart), and after several hours (base).

Allow the accord to mature in a sealed container for at least 48 hours to allow the

ingredients to meld.

Re-evaluate and adjust the ratios as needed to achieve the desired balance.

Protocol for Quality Control using GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is essential for verifying the purity and

identity of fragrance raw materials like diethyl methylmalonate.

Objective: To confirm the identity and purity of a diethyl methylmalonate sample.

Instrumentation and Materials:

Gas chromatograph with a mass selective detector (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms or equivalent)

Helium (carrier gas)
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Diethyl methylmalonate sample

Solvent (e.g., ethanol or hexane)

Reference standard of diethyl methylmalonate (if available)

MS library with fragrance compounds

Procedure:

Sample Preparation: Prepare a dilute solution (e.g., 1%) of the diethyl methylmalonate
sample in the chosen solvent.

GC-MS Method Setup:

Injector Temperature: 250°C

Carrier Gas Flow: Constant flow mode (e.g., 1 mL/min)

Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes,

then ramp up to a high temperature (e.g., 280°C) at a rate of 10°C/min.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mass Scan Range: 40-350 m/z

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

Data Interpretation:

Peak Identification: Compare the retention time of the major peak in the chromatogram

with that of a known standard.

Mass Spectrum Analysis: Compare the mass spectrum of the major peak with the library

spectrum for diethyl methylmalonate. The fragmentation pattern should match.
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Purity Assessment: The area of the main peak relative to the total area of all peaks in the

chromatogram provides an estimate of the sample's purity.

Mandatory Visualizations
General Olfactory Signal Transduction Pathway
Diethyl methylmalonate, like other volatile odorants, is detected by olfactory receptors in the

nasal epithelium. This initiates a signal transduction cascade that results in the perception of

smell.
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Caption: General pathway for olfactory signal transduction.[4][5][6]

Experimental Workflow for Fragrance Accord Creation
The process of developing a new fragrance accord involves iterative blending and evaluation.
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Caption: Workflow for creating a fragrance accord.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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